4-(Methoxycarbonyl)-2-nitrobenzoic acid

• IUPAC Name: 4-methoxycarbonyl-2-nitrobenzoic acid
• InChI: InChI=1S/C9H7NO6/c1-16-9(13)5-2-3-6(8(11)12)7(4-5)10(14)15/h2-4H,1H3,(H,11,12)
• InChI Key: VULISSQANNKDCH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H7NO6
• DSSTOX Substance ID: DTXSID00619858
• Molecular Weight: 225.15 g/mol
• CAS No.: 55737-66-1

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro, methoxycarbonyl, and carboxylic acid groups would significantly influence its structure.

Chemical Reactions Analysis

Again, while specific reactions involving “4-(Methoxycarbonyl)-2-nitrobenzoic acid” are not available, compounds with similar structures can undergo a variety of reactions. For example, the nitro group can participate in reduction reactions, the carboxylic acid group can participate in acid-base reactions, and the methoxycarbonyl group can participate in reactions involving esters.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the polar carboxylic acid group could make this compound soluble in polar solvents.

Scientific Research Applications

Solubility and Partition Coefficients

4-(Methoxycarbonyl)-2-nitrobenzoic acid is referenced in studies exploring solubility and partition coefficients. For example, its solubility in 2-methoxyethanol and other solvents has been a subject of investigation. These studies provide insights into the physicochemical properties of compounds like this compound, which is important for various applications in chemical and pharmaceutical research (Hart et al., 2015).

Photochemical Studies

This compound has also been involved in photochemical studies. For instance, research on photochemical decomposition reactions of related compounds provides understanding of their behavior under different light conditions. This knowledge is crucial for applications in fields like photodynamic therapy and photochemistry (Franzke & Wokaun, 1992).

Synthesis and Structural Analysis

In another study, researchers explored the thermal decarboxylation of related compounds, yielding products like methyl-2,4-dimethoxysalicylate, which might have potential anti-tumor properties. This highlights the role of this compound in the synthesis of medically relevant compounds (Dabbagh et al., 2004).

Mechanism of Action

The mechanism of action would depend on how this compound interacts with other substances. Unfortunately, without specific information or context (such as whether this compound is being used as a drug, a catalyst, a reactant, etc.), it’s difficult to predict its mechanism of action.

Future Directions

The future directions for studying this compound would depend on its potential applications. For instance, if it shows promise as a pharmaceutical compound, future research could focus on drug development and clinical trials. Alternatively, if it’s a useful reactant in a particular chemical reaction, future research could focus on optimizing that reaction.

Synthesis routes and methods

Procedure details

A mixture of nitroterephthalic acid (Aldrich, 20 g, 0.095 mol) in anhydrous methanol (100 mL) was heated to reflux in the presence of concentrated sulphuric acid (10 mL) for 1 h. The solvent was evaporated and the residue poured into saturated sodium bicarbonate (200 mL). The aqueous layer was washed with chloroform and 2N hydrochloric acid added to the aqueous layer to bring the pH close to 2. The mixture was extracted twice with ethyl acetate and the combined organic layers were washed with water and brine. The organic extract was concentrated after drying over sodium sulphate and the residue was recrystallized from ethyl acetate-hexane to give 11.8 g (55%) of 4-methoxycarbonyl-2-nitrobenzoic acid as cream-colored crystals, mp 131°-132° C.